Cas no 2167540-23-8 (5-(oxan-4-yl)piperidin-3-ylmethanamine)
5-(oxan-4-yl)piperidin-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 5-(oxan-4-yl)piperidin-3-ylmethanamine
- 2167540-23-8
- EN300-1477962
- [5-(oxan-4-yl)piperidin-3-yl]methanamine
-
- Inchi: 1S/C11H22N2O/c12-6-9-5-11(8-13-7-9)10-1-3-14-4-2-10/h9-11,13H,1-8,12H2
- InChI Key: JMYWRIRFHFTSTE-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C1CNCC(CN)C1
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 47.3Ų
5-(oxan-4-yl)piperidin-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477962-0.05g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 0.05g |
$1104.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-0.1g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 0.1g |
$1157.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-0.25g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 0.25g |
$1209.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-0.5g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 0.5g |
$1262.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-1.0g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 1g |
$1315.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-2.5g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 2.5g |
$2576.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-5.0g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 5g |
$3812.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-10.0g |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 10g |
$5652.0 | 2023-06-06 | ||
| Enamine | EN300-1477962-50mg |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 50mg |
$1104.0 | 2023-09-28 | ||
| Enamine | EN300-1477962-100mg |
[5-(oxan-4-yl)piperidin-3-yl]methanamine |
2167540-23-8 | 100mg |
$1157.0 | 2023-09-28 |
5-(oxan-4-yl)piperidin-3-ylmethanamine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 5-(oxan-4-yl)piperidin-3-ylmethanamine
Introduction to 5-(oxan-4-yl)piperidin-3-ylmethanamine (CAS No. 2167540-23-8)
5-(oxan-4-yl)piperidin-3-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2167540-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound's molecular framework, incorporating an oxane ring and a piperidine moiety, suggests promising interactions with biological targets, making it a valuable candidate for further exploration.
The structural design of 5-(oxan-4-yl)piperidin-3-ylmethanamine positions it as a potential scaffold for the development of novel therapeutic agents. The presence of the oxane ring, a five-membered ether-like structure, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the piperidine ring is a well-known pharmacophore in many bioactive molecules, often associated with central nervous system (CNS) drugs and antiviral agents. This combination of structural elements makes 5-(oxan-4-yl)piperidin-3-ylmethanamine an intriguing subject for synthetic modifications and biological evaluations.
In recent years, there has been growing interest in exploring piperidine derivatives for their diverse pharmacological properties. Piperidine-based compounds have been extensively studied for their roles in modulating various biological pathways, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. The unique electronic and steric properties of the piperidine ring allow for fine-tuning of binding affinities and selectivity, which are essential for developing drugs with minimal side effects.
The oxane ring in 5-(oxan-4-yl)piperidin-3-ylmethanamine further enhances its potential as a drug candidate. Oxane derivatives are known for their ability to mimic natural biomolecules while maintaining structural flexibility, which can be advantageous in binding to complex biological targets. This structural feature may also contribute to improved pharmacokinetic profiles, such as enhanced oral bioavailability and reduced toxicity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(oxan-4-yl)piperidin-3-ylmethanamine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and metabolic disorders. For instance, preliminary simulations indicate potential interactions with Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are key players in signal transduction pathways relevant to autoimmune diseases and cancer.
Experimental validation of these computational findings is crucial for advancing the development of 5-(oxan-4-yl)piperidin-3-ylmethanamine as a therapeutic agent. In vitro assays have been designed to assess its activity against relevant biological targets, including enzyme inhibition studies and receptor binding assays. These experiments aim to provide insights into the compound's mechanism of action and its potential therapeutic utility.
The synthesis of 5-(oxan-4-yl)piperidin-3-ylmethanamine presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only ensure high yields but also allow for modifications that can optimize pharmacological properties.
In conclusion, 5-(oxan-4-yl)piperidin-3-ylmethanamine (CAS No. 2167540-23-8) represents a promising compound in the realm of pharmaceutical research. Its unique structural composition suggests potential applications in treating various diseases, particularly those involving inflammatory and metabolic pathways. Further studies are warranted to fully elucidate its biological activities and therapeutic potential.
2167540-23-8 (5-(oxan-4-yl)piperidin-3-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)